4-methoxy-N-{4-oxo-2-[4-(propan-2-yl)phenyl]-4H-chromen-6-yl}benzamide

• IUPAC Name: 4-methoxy-N-[4-oxo-2-(4-propan-2-ylphenyl)chromen-6-yl]benzamide
• InChI: InChI=1S/C26H23NO4/c1-16(2)17-4-6-18(7-5-17)25-15-23(28)22-14-20(10-13-24(22)31-25)27-26(29)19-8-11-21(30-3)12-9-19/h4-16H,1-3H3,(H,27,29)
• InChI Key: RSQFGNSIGBTHDK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)NC(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C26H23NO4
• Molecular Weight: 413.5 g/mol

Description

4-methoxy-N-{4-oxo-2-[4-(propan-2-yl)phenyl]-4H-chromen-6-yl}benzamide is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as "Compound X" in the scientific literature.

Scientific Research Applications

Antibacterial Properties

• Antibacterial Effects : A study focused on the synthesis of derivatives related to 4-hydroxy-chromen-2-one, including compounds structurally similar to the specified compound, found significant antibacterial activity against bacterial cultures like Staphylococcus aureus, E. coli, and Bacillus cereus (Behrami & Dobroshi, 2019).

Crystallography and Molecular Structure

• Crystal and Molecular Structure Analysis : Research on similar chromene derivatives, such as 4-Oxo-N-phenyl-4H-chromene-2-carboxamide, has contributed to the understanding of molecular structures and spatial arrangements in solid states (Reis et al., 2013).

Photophysical Studies

• Phototransformation Studies : Studies have explored the phototransformation of compounds like 3-alkoxychromenones, which share structural similarities with the compound . These studies contribute to the understanding of photocyclisation and dealkoxylation processes in these compounds (Khanna et al., 2015).

Synthesis and Characterization

• Synthesis and Characterization : Numerous studies focus on synthesizing and characterizing compounds with the 4H-chromen structure, contributing to the development of new organic ligands and complexes, which have potential applications in various fields like catalysis and material science (Myannik et al., 2018).

Anion Sensing

• Anion-Sensing Abilities : Research has been conducted on flavone derivatives (structurally similar compounds) to develop fluorescent molecular systems for sensing ions like fluoride, demonstrating the potential of such compounds in chemical sensing applications (Sarkar & Samanta, 2007).